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Compound of Interest

Compound Name: Ruzinurad

CAS No.: 1638327-48-6

Cat. No.: B3181943

Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with a centralized resource for navigating the challenges and understanding the

nuances of the clinical development of Ruzinurad (SHR4640), a selective URAT1 inhibitor for

the treatment of hyperuricemia and gout.

Frequently Asked Questions (FAQs)
Q1: What is the primary mechanism of action for Ruzinurad?

A1: Ruzinurad is a selective inhibitor of the urate transporter 1 (URAT1). URAT1 is a protein

located in the proximal tubules of the kidneys responsible for the reabsorption of uric acid from

the urine back into the bloodstream. By inhibiting URAT1, Ruzinurad increases the excretion of

uric acid in the urine, thereby lowering serum uric acid (sUA) levels. This targeted action helps

to prevent the formation of urate crystals in the joints, which is the primary cause of gout.

Q2: What are the most common challenges observed in the clinical development of Ruzinurad
based on available data?
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A2: Based on Phase 2 clinical trial data, the most frequently reported treatment-emergent

adverse event (TEAE) is the occurrence of gout flares. This is a known phenomenon with

urate-lowering therapies, as the mobilization of urate crystals can initially trigger an

inflammatory response. Importantly, in the published Phase 2 studies, these events were

generally mild to moderate, and no patients discontinued the trials due to adverse events. A

Phase 3 trial has been completed and reportedly showed a well-tolerated safety profile, though

detailed data is not yet fully public.

Q3: Has Ruzinurad shown efficacy in lowering serum uric acid levels?

A3: Yes, Phase 2 clinical trials have demonstrated that Ruzinurad is effective in lowering sUA

levels, both as a monotherapy and in combination with the xanthine oxidase inhibitor

febuxostat. In a Phase 2 monotherapy trial, Ruzinurad was superior to placebo in achieving

target sUA levels. When used in combination with febuxostat in patients who had an

inadequate response to febuxostat alone, the addition of Ruzinurad resulted in a significantly

greater proportion of patients reaching their target sUA levels compared to those receiving

febuxostat and a placebo.[1][2] Recently completed Phase 3 trials have also indicated a

superior sUA lowering effect compared to allopurinol.

Q4: Have any serious adverse events or treatment discontinuations been reported in

Ruzinurad clinical trials?

A4: In the published Phase 2 clinical trials, no serious TEAEs were reported, and no patients

discontinued the study due to adverse events.[1] This suggests a generally favorable safety

and tolerability profile in these earlier-stage studies. Data from the completed Phase 3 trial also

suggests a well-tolerated safety profile.

Troubleshooting Guides for Clinical Experiments
Issue: Higher than expected incidence of gout flares in an early-stage clinical trial.

Possible Cause: This is an expected pharmacological effect of potent urate-lowering

therapies due to the mobilization of existing urate crystals.

Troubleshooting Steps:
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Prophylaxis: Ensure that trial participants are receiving adequate anti-inflammatory

prophylaxis (e.g., colchicine or NSAIDs) during the initial phase of treatment, as is

standard practice in gout management clinical trials.

Dose Titration: Consider a dose-titration strategy, starting with a lower dose of Ruzinurad
and gradually increasing to the target dose. A Phase 2 study initiated Ruzinurad at 1

mg/day with a gradual increase.[1]

Patient Education: Counsel patients on the possibility of initial gout flares and the

importance of adherence to prophylactic medication to manage these symptoms.

Issue: Suboptimal serum uric acid reduction in a subset of patients.

Possible Cause: Individual patient variability in response to URAT1 inhibition or potential for

underlying conditions affecting drug metabolism or excretion.

Troubleshooting Steps:

Combination Therapy: For patients with an inadequate response to monotherapy, consider

a combination approach with a xanthine oxidase inhibitor like febuxostat or allopurinol.

Phase 2 data supports the synergistic effect of Ruzinurad with febuxostat.[1][2]

Genotyping: Investigate potential genetic polymorphisms in urate transporters or drug-

metabolizing enzymes that may influence patient response.

Adherence Monitoring: Implement robust measures to monitor and encourage patient

adherence to the treatment regimen.

Data Presentation
Table 1: Efficacy of Ruzinurad in Combination with
Febuxostat (12-Week Phase 2 Study)[1][2]
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Outcome Measure
Ruzinurad 10 mg +
Febuxostat

Ruzinurad 5 mg +
Febuxostat

Placebo +
Febuxostat

Proportion of patients

achieving sUA ≤360

µmol/L at Week 12

56.9% 53.1% 13.7%

Odds Ratio vs.

Placebo (95% CI)
8.7 (3.3–23.2) 7.1 (2.7–18.9) -

P-value vs. Placebo < 0.0001 < 0.0001 -

Proportion of patients

achieving sUA ≤300

µmol/L at Week 12

43.1% 38.8% 9.8%

Odds Ratio vs.

Placebo (95% CI)
7.2 (2.4–21.2) 5.8 (1.9–17.2) -

P-value vs. Placebo 0.0001 0.0009 -

Table 2: Treatment-Emergent Adverse Events (TEAEs) in
Ruzinurad + Febuxostat Phase 2 Study[1]

Adverse Event
Profile

Ruzinurad 10 mg +
Febuxostat

Ruzinurad 5 mg +
Febuxostat

Placebo +
Febuxostat

Overall TEAEs 74.5% 87.8% 80.4%

Most Common TEAE:

Gout Flares
39.2% 49.0% 45.1%

TEAEs Leading to

Discontinuation
0 0 0

TEAEs Leading to

Death
0 0 0

Experimental Protocols
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Key Experiment: Phase 2, Multicenter, Randomized,
Double-Blind, Placebo-Controlled Study of Ruzinurad in
Combination with Febuxostat

Objective: To assess the efficacy and safety of Ruzinurad as an add-on therapy in patients

with primary gout and hyperuricemia with an inadequate response to febuxostat alone.

Patient Population: Adult patients with a diagnosis of gout and a fasting serum uric acid level

of ≥390 µmol/L despite being on a stable dose of febuxostat (40, 60, or 80 mg/day) for at

least 6 weeks.[1]

Treatment Arms:

Ruzinurad 10 mg once daily + stable dose of febuxostat

Ruzinurad 5 mg once daily + stable dose of febuxostat

Placebo once daily + stable dose of febuxostat

Dosing Regimen: Patients initiated Ruzinurad at a low dose of 1 mg/day, which was

gradually increased to the target dose. The febuxostat dose remained unchanged from

screening.[1]

Primary Endpoint: The proportion of patients achieving a serum uric acid level of ≤360

µmol/L at Week 12.[1]

Methodology for sUA Measurement: Serum uric acid levels are typically measured using a

validated enzymatic (uricase-based) colorimetric assay performed by a central laboratory to

ensure consistency across all study sites. Blood samples are collected at baseline and at

specified intervals throughout the 12-week treatment period.
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Caption: Mechanism of action of Ruzinurad in the renal proximal tubule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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